Cas no 1701500-84-6 (2,3,7,11-tetraazatricyclo7.4.0.0,2,6trideca-3,5-diene)

• Product Name: 2,3,7,11-tetraazatricyclo7.4.0.0,2,6trideca-3,5-diene
• CAS No: 1701500-84-6
• MF: C₉H₁₄N₄
• MW: 178.234261035919
• CID: 5744635
• PubChem ID: 136840960
• Update Time: 2025-10-30

2,3,7,11-tetraazatricyclo7.4.0.0,2,6trideca-3,5-diene Chemical and Physical Properties

Names and Identifiers

• EN300-1118870
• 2,3,7,11-Tetraazatricyclo[7.4.0.0,2,6]trideca-3,5-diene
• 1701500-84-6
• Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine, 4,5,5a,6,7,8,9,9a-octahydro-
• 2,3,7,11-tetraazatricyclo7.4.0.0,2,6trideca-3,5-diene

• Inchi： 1S/C9H14N4/c1-3-10-5-7-6-11-9-2-4-12-13(9)8(1)7/h2,4,7-8,10-11H,1,3,5-6H2
• InChI Key： DQEWATAEYAXTKJ-UHFFFAOYSA-N
• SMILES： N12C(=CC=N1)NCC1CNCCC21

Computed Properties

• Exact Mass: 178.121846464g/mol
• Monoisotopic Mass: 178.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 41.9Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 376.7±42.0 °C(Predicted)
• pka: 10.11±0.20(Predicted)

Additional information on 2,3,7,11-tetraazatricyclo7.4.0.0,2,6trideca-3,5-diene

Recent Advances in the Study of 2,3,7,11-Tetraazatricyclo[7.4.0.0²,⁶]trideca-3,5-diene (CAS: 1701500-84-6)

The compound 2,3,7,11-tetraazatricyclo[7.4.0.0²,⁶]trideca-3,5-diene (CAS: 1701500-84-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic scaffold, characterized by its fused tricyclic system containing multiple nitrogen atoms, exhibits remarkable versatility in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have focused on elucidating its synthetic pathways, physicochemical properties, and biological activities, paving the way for its application in targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 1701500-84-6 via a palladium-catalyzed cyclization reaction, achieving a yield of 78% with high purity. The researchers highlighted the compound's stability under physiological conditions, making it a promising candidate for further pharmacological evaluation. Density functional theory (DFT) calculations revealed that the electron-rich nitrogen atoms contribute to its strong binding affinity with biological targets, particularly kinases and G-protein-coupled receptors (GPCRs).

In vitro studies have shown that 2,3,7,11-tetraazatricyclo[7.4.0.0²,⁶]trideca-3,5-diene exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), with IC50 values in the nanomolar range. This finding was corroborated by molecular docking simulations, which identified key hydrogen-bonding interactions between the compound and the ATP-binding site of CDK2. Such insights have spurred interest in its potential as an anticancer agent, with ongoing preclinical trials evaluating its efficacy in models of breast and lung cancer.

Beyond oncology, recent research has explored the compound's immunomodulatory effects. A 2024 Nature Chemical Biology paper reported its ability to selectively inhibit the NLRP3 inflammasome, suggesting applications in treating inflammatory diseases such as rheumatoid arthritis and Alzheimer's disease. The study employed cryo-EM to visualize the compound's binding mode, revealing a previously unrecognized allosteric site on the inflammasome complex.

Despite these advances, challenges remain in optimizing the pharmacokinetic profile of 1701500-84-6. Its moderate solubility and high plasma protein binding (∼92%) currently limit its bioavailability. Recent structure-activity relationship (SAR) studies have identified promising derivatives with improved physicochemical properties while maintaining the core scaffold's biological activity. These developments position 2,3,7,11-tetraazatricyclo[7.4.0.0²,⁶]trideca-3,5-diene as a valuable template for future drug discovery efforts across multiple therapeutic areas.